Cas no 954010-70-9 (2-oxo-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethyl-2H-chromene-3-carboxamide)

• Product Name: 2-oxo-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethyl-2H-chromene-3-carboxamide
• CAS No: 954010-70-9
• MF: C₂₂H₂₀N₂O₅
• MW: 392.404605865479
• CID: 6361218
• PubChem ID: 16894786
• Update Time: 2025-06-28

2-oxo-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethyl-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethyl-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, 2-oxo-N-[2-oxo-2-(2-phenyl-4-morpholinyl)ethyl]-
• 2-oxo-N-(2-oxo-2-(2-phenylmorpholino)ethyl)-2H-chromene-3-carboxamide
• 2-oxo-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]-2H-chromene-3-carboxamide
• F5027-0144
• 954010-70-9
• AKOS024491155
• VU0630322-1

• Inchi： 1S/C22H20N2O5/c25-20(24-10-11-28-19(14-24)15-6-2-1-3-7-15)13-23-21(26)17-12-16-8-4-5-9-18(16)29-22(17)27/h1-9,12,19H,10-11,13-14H2,(H,23,26)
• InChI Key： LCAQDVOODRVUFV-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(NCC(=O)N1CCOC(C2=CC=CC=C2)C1)=O

Computed Properties

• Exact Mass: 392.13722174g/mol
• Monoisotopic Mass: 392.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-oxo-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethyl-2H-chromene-3-carboxamide

Introduction to 2-oxo-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethyl-2H-chromene-3-carboxamide (CAS No. 954010-70-9)

2-oxo-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethyl-2H-chromene-3-carboxamide, identified by the CAS number 954010-70-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the chromene class, which is well-documented for its diverse biological activities and pharmacological potential. The presence of a morpholine moiety in its structure enhances its solubility and bioavailability, making it a promising candidate for further exploration in drug development.

The chromene core of this compound, specifically the 2H-chromene scaffold, is known for its role in various pharmacological applications, including anti-inflammatory, antimicrobial, and antioxidant properties. The amide functional group at the 3-position of the chromene ring further modulates its reactivity and interaction with biological targets. The N-substituent at the 2-position introduces additional complexity, which can influence the compound's metabolic stability and binding affinity to enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the phenylmorpholine group in this molecule may interact with specific pockets on target proteins, potentially modulating their activity. This has opened up new avenues for designing drugs that can selectively inhibit or activate certain biological pathways.

The synthesis of 2-oxo-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethyl-2H-chromene-3-carboxamide involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been reported to improve the efficiency of these processes. These methods not only enhance the scalability of production but also minimize unwanted byproducts.

In terms of pharmacological activity, preliminary in vitro studies have indicated that this compound exhibits promising properties as an inhibitor of certain kinases and enzymes involved in cancer progression. The morpholine ring's ability to form hydrogen bonds with polar residues in proteins makes it an effective scaffold for designing molecules with high binding affinity. Additionally, the chromene core has been shown to possess photochemical stability, which is crucial for drug formulations requiring long shelf life.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel bioactive compounds like 2H-chromene derivatives. By analyzing large datasets of known drug-like molecules, researchers can predict the potential efficacy and safety profiles of new compounds before conducting expensive wet-lab experiments. This approach has been particularly useful in identifying candidates with favorable pharmacokinetic properties.

The role of CAS No. 954010-70-9 in this context is not just as a unique identifier but also as a reference point for further chemical modifications and derivatization. Researchers often use such reference compounds to benchmark new synthetic routes or to evaluate the impact of structural changes on biological activity. The systematic nomenclature provided by CAS numbers ensures clarity and consistency across scientific literature.

Future directions in the study of 2 oxo N 2 oxo 2 2 phenylmorpholin 4 yl ethyl 2H chromene 3 carboxamide may include exploring its potential as an adjuvant therapy in combination with existing treatments for chronic diseases. The ability to fine-tune its structure through medicinal chemistry could lead to the development of next-generation therapeutics with improved therapeutic indices. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications.

The growing interest in natural product-inspired scaffolds has also influenced the design of synthetic molecules like this one. By incorporating elements from bioactive natural products into synthetic frameworks, chemists can create novel structures with enhanced biological activity. The morpholine group, derived from piperazine-based natural products, is one such example that has been successfully integrated into synthetic drug candidates.

The regulatory landscape for such compounds is another critical aspect that must be considered during their development. Ensuring compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines is essential for their commercialization. Additionally, thorough toxicological studies are necessary to assess their safety profiles before they can be tested in human clinical trials.

In conclusion,CAS No 954010 70 9 represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for designing molecules with tailored biological activities. As research continues to uncover new therapeutic applications for chromene derivatives,this compound could play a pivotal role in addressing unmet medical needs.